4-bromo-7-fluoro-2,3-dihydro-1H-isoindole

• CAS RN: 1427360-19-7
• Molecular Formula: C8H7BrFN
• Molecular Weight: 216.05 g/mol
• IUPAC Name: 4-bromo-7-fluoro-2,3-dihydro-1H-isoindole
• InChI: InChI=1S/C8H7BrFN/c9-7-1-2-8(10)6-4-11-3-5(6)7/h1-2,11H,3-4H2
• InChI Key: VZEXNWSDKWPYBH-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2CN1)Br)F

Description

4-Bromo-7-fluoro-2,3-dihydro-1H-isoindole (BFI) is a heterocyclic compound belonging to the isoindole class of compounds, which are a subset of the larger class of heterocyclic compounds. BFI has been studied extensively for its numerous potential applications in the scientific and medical fields due to its unique physical, chemical, and biological properties.

Scientific Research Applications

4-bromo-7-fluoro-2,3-dihydro-1H-isoindole has been studied extensively for its numerous potential applications in the scientific and medical fields. In particular, it has been investigated for its potential use in the synthesis of various pharmaceuticals and other biologically active compounds. For example, this compound has been used in the synthesis of a range of benzimidazole derivatives, which have been shown to possess anti-inflammatory and anti-cancer properties. This compound has also been used in the synthesis of a range of nucleoside analogs, which have been shown to possess antiviral and anti-cancer properties. In addition, this compound has been used in the synthesis of various heterocyclic compounds, which have been studied for their potential use in the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 4-bromo-7-fluoro-2,3-dihydro-1H-isoindole is not yet fully understood. However, it is believed that this compound may act as a pro-drug, which is a compound that is converted into an active drug in the body. It is also believed that this compound may interact with certain enzymes or receptors in the body, which could lead to its various biological effects.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. In particular, it has been shown to possess anti-inflammatory and anti-cancer properties, as well as antiviral and anti-cancer properties. In addition, this compound has been shown to possess anti-microbial, anti-fungal, and anti-viral activities. Furthermore, this compound has also been shown to possess antioxidant and anti-tumor activities.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-bromo-7-fluoro-2,3-dihydro-1H-isoindole in lab experiments is its relatively low cost and availability. Additionally, this compound is a relatively stable compound, which makes it suitable for use in a variety of lab experiments. However, there are some limitations associated with the use of this compound in lab experiments. For example, this compound is a relatively toxic compound, which can be hazardous if not handled properly. Additionally, this compound is also a relatively reactive compound, which can lead to unwanted side reactions in some experiments.

Future Directions

Given the numerous potential applications of 4-bromo-7-fluoro-2,3-dihydro-1H-isoindole, there are many potential future directions for research. For example, further research could be conducted to investigate the mechanism of action of this compound and its potential therapeutic applications. Additionally, further research could be conducted to investigate the potential biochemical and physiological effects of this compound, as well as its potential toxicity. Furthermore, further research could be conducted to investigate the potential use of this compound in the synthesis of various pharmaceuticals and other biologically active compounds. Finally, further research could be conducted to investigate the potential use of this compound in the synthesis of various heterocyclic compounds.

Synthesis Methods

The synthesis of 4-bromo-7-fluoro-2,3-dihydro-1H-isoindole is typically accomplished through a multi-step process involving the reaction of 3-bromo-2-fluorobenzaldehyde and 2-aminobenzonitrile, followed by a condensation reaction. The first step involves the reaction of 3-bromo-2-fluorobenzaldehyde and 2-aminobenzonitrile, which yields a nitrile intermediate. This intermediate is then treated with a base such as sodium hydroxide, which leads to the formation of a carboxylic acid. This carboxylic acid is then heated in the presence of a catalyst such as palladium, which leads to the formation of the desired this compound product.